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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-Methyleicosane (CAS number

1560-84-5), a branched-chain alkane with emerging significance in various scientific domains.

This document collates its fundamental chemical and physical properties, spectroscopic data,

and discusses its natural occurrence and potential applications, particularly as a biomarker and

a semiochemical. While detailed experimental protocols for its synthesis are not extensively

documented in publicly available literature, this guide outlines general synthetic strategies and

provides a conceptual framework for its analytical determination, primarily through gas

chromatography-mass spectrometry (GC-MS). This guide is intended to serve as a

foundational resource for researchers and professionals in chemistry, biology, and drug

development who are interested in the properties and applications of long-chain branched

alkanes.

Chemical and Physical Properties
2-Methyleicosane is a saturated hydrocarbon characterized by a twenty-carbon chain with a

methyl group at the second position.[1] Its fundamental properties are summarized in the table

below.
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Property Value Source

Molecular Formula C21H44 [2][3]

Molecular Weight 296.57 g/mol [2][4][5]

CAS Number 1560-84-5 [2][3][4]

IUPAC Name 2-Methyleicosane [2][3]

Density 0.8±0.1 g/cm³ [6]

Boiling Point 341.1±5.0 °C at 760 mmHg [6]

Flash Point 125.9±10.8 °C [6]

LogP 11.73 [6]

Vapor Pressure 0.0±0.4 mmHg at 25°C [6]

Index of Refraction 1.442 [6]

Spectroscopic Data
The structural elucidation of 2-Methyleicosane relies heavily on spectroscopic techniques,

primarily Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance

(NMR) spectroscopy.
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Spectroscopic Data Description Source

Mass Spectrum

The electron ionization (EI)

mass spectrum is a key

identifier, with characteristic

fragmentation patterns for a 2-

methyl branched alkane.[2]

[2][5]

¹³C NMR

Spectral data is available for

the structural confirmation of

the carbon skeleton.

[5]

Kovats Retention Index

Standard non-polar: 2064,

2064, 2065.3. Semi-standard

non-polar: 2062.8, 2062.8,

2063, 2064, 2060.5, 2063.1,

2064. Standard polar: 2061.7.

[5]

Synthesis and Experimental Protocols
Detailed, peer-reviewed synthetic procedures specifically for 2-Methyleicosane are not readily

available in the chemical literature. However, its synthesis can be conceptually approached

through established organic chemistry methodologies for forming carbon-carbon bonds and

introducing methyl branches.

A plausible synthetic approach would involve a Grignard reaction, a common method for

creating new carbon-carbon bonds.[7] This would entail the reaction of a long-chain alkyl

magnesium halide (e.g., nonadecyl magnesium bromide) with a small electrophile like

acetaldehyde, followed by dehydration of the resulting secondary alcohol.

Conceptual Experimental Workflow: Synthesis via
Grignard Reaction
Caption: Conceptual workflow for the synthesis of 2-Methyleicosane via a Grignard reaction.
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Branched alkanes, including 2-Methyleicosane, are found in nature and have several

biological roles and applications in scientific research.

Natural Occurrence: 2-Methyleicosane has been identified as a component of the cuticular

waxes of plants and insects, where it contributes to a protective hydrophobic layer.[8]

Semiochemical: It has been investigated as a semiochemical, specifically a pheromone, in

various insect species, playing a role in chemical communication.[8]

Analytical Standard: Due to its stability and defined structure, 2-Methyleicosane is used as

an analytical reference material, particularly in the petroleum industry and for environmental

analysis.[9]

Biomarker: In geology, long-chain branched alkanes can serve as biomarkers, providing

insights into paleoenvironmental conditions and the source of organic matter in ancient

sediments.[8]

While direct studies on the pharmacological or toxicological effects of purified 2-
Methyleicosane are limited, the broader class of long-chain alkanes is generally considered to

have low toxicity. However, as with any chemical, appropriate safety precautions should be

taken during handling.

Analytical Methodology
The primary analytical technique for the identification and quantification of 2-Methyleicosane
is Gas Chromatography-Mass Spectrometry (GC-MS).

Typical GC-MS Workflow for Identification
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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